Cas no 1156668-93-7 (Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]-)

• Product Name: Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]-
• CAS No: 1156668-93-7
• MF: C₁₃H₁₂ClN₃O₃S
• MW: 325.770680427551
• CID: 5681047
• PubChem ID: 43388265
• Update Time: 2025-06-15

Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]-

• Inchi： 1S/C13H12ClN3O3S/c1-9(18)16-10-4-2-5-11(8-10)17-21(19,20)12-6-3-7-15-13(12)14/h2-8,17H,1H3,(H,16,18)
• InChI Key： MOAAFKDVLMILNT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(NS(C2=CC=CN=C2Cl)(=O)=O)=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]-

Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- (CAS No. 1156668-93-7): A Comprehensive Overview

Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- (CAS No. 1156668-93-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of acetamide with a complex structure that includes a chloropyridine sulfonyl moiety. The unique chemical structure of this compound has led to its exploration in various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- is characterized by a central acetamide group linked to a substituted phenyl ring through an amide bond. The phenyl ring itself is further functionalized with a sulfonyl group attached to a 2-chloro-3-pyridinyl moiety. This intricate arrangement of functional groups imparts the compound with distinct pharmacological properties, making it an interesting candidate for drug development.

In recent years, significant advancements have been made in understanding the pharmacological profile of this compound. Studies have shown that Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- exhibits potent anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and neurodegeneration. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that the compound can effectively inhibit the activation of microglia, a type of immune cell in the brain that plays a crucial role in neuroinflammatory processes.

Beyond its anti-inflammatory properties, Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- has also shown promise as an antitumor agent. Preclinical studies have indicated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast and lung cancers. The mechanism underlying this antitumor activity is believed to involve the modulation of apoptosis-related proteins and the inhibition of cell proliferation pathways. These findings have sparked interest in further investigating the potential of this compound as a novel therapeutic agent for cancer treatment.

The synthesis of Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-chloro-3-pyridinesulfonyl chloride with an appropriate amine derivative, followed by coupling with an acetamide precursor. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, facilitating its use in both research and development settings.

In addition to its therapeutic potential, Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- has also been studied for its pharmacokinetic properties. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its effective use as a drug candidate. Studies have demonstrated that the compound has good oral bioavailability and can penetrate the blood-brain barrier (BBB), making it suitable for treating central nervous system (CNS) disorders.

The safety profile of Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- has also been extensively evaluated. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, Acetamide, N-[3-[[(2-chloro-3-pyridinyl)sulfonyl]amino]phenyl]- (CAS No. 1156668-93-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing our understanding and treatment of various diseases.